Cas no 1805452-00-9 (2-Amino-3-chloro-5-(trifluoromethoxy)benzyl bromide)

• Product Name: 2-Amino-3-chloro-5-(trifluoromethoxy)benzyl bromide
• CAS No: 1805452-00-9
• MF: C₈H₆BrClF₃NO
• MW: 304.491550922394
• CID: 4982379
• Update Time: 2025-05-20

2-Amino-3-chloro-5-(trifluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloro-5-(trifluoromethoxy)benzyl bromide

• Inchi： 1S/C8H6BrClF3NO/c9-3-4-1-5(15-8(11,12)13)2-6(10)7(4)14/h1-2H,3,14H2
• InChI Key： SAHJYWMMLGUCKU-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C=1N)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 3.6
• Topological Polar Surface Area: 35.2

Additional information on 2-Amino-3-chloro-5-(trifluoromethoxy)benzyl bromide

2-Amino-3-chloro-5-(trifluoromethoxy)benzyl bromide: A Comprehensive Overview

2-Amino-3-chloro-5-(trifluoromethoxy)benzyl bromide, also known by its CAS number 1805452-00-9, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which includes an amino group at position 2, a chlorine atom at position 3, and a trifluoromethoxy group at position 5 on the benzene ring. The benzyl bromide moiety further enhances its reactivity and functional versatility.

The synthesis of 2-Amino-3-chloro-5-(trifluoromethoxy)benzyl bromide involves a series of precise chemical reactions, including nucleophilic substitution, aromatic substitution, and protection/deprotection strategies. Recent advancements in catalytic methods have enabled the efficient and selective preparation of this compound, ensuring high purity and consistency. Its structure makes it an ideal candidate for exploring various biological activities, particularly in the context of enzyme inhibition and receptor modulation.

Recent studies have highlighted the potential of 2-Amino-3-chloro-5-(trifluoromethoxy)benzyl bromide as a lead compound in the development of novel therapeutic agents. For instance, researchers have investigated its ability to inhibit key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. The trifluoromethoxy group has been shown to significantly enhance the compound's lipophilicity, improving its bioavailability and pharmacokinetic profile.

In addition to its enzymatic inhibitory properties, this compound has demonstrated promising activity in modulating G-protein coupled receptors (GPCRs), which are critical targets for treating cardiovascular and central nervous system disorders. The amino group at position 2 plays a crucial role in hydrogen bonding interactions, while the chlorine atom contributes to electronic effects that fine-tune the compound's binding affinity.

The trifluoromethoxy group at position 5 not only enhances the compound's stability but also introduces a unique electronic environment that can influence its interaction with biological systems. Recent computational studies have revealed that this group can modulate the compound's π-electron density, potentially affecting its ability to act as an agonist or antagonist at various receptor sites.

Furthermore, 2-Amino-3-chloro-5-(trifluoromethoxy)benzyl bromide has been explored as a precursor for constructing more complex molecular scaffolds. Its benzyl bromide moiety facilitates alkylation reactions, enabling the incorporation of diverse functional groups that can expand its biological profile. This versatility makes it an invaluable tool in combinatorial chemistry and high-throughput screening campaigns.

In terms of toxicity and safety profiles, preliminary studies indicate that this compound exhibits low cytotoxicity against normal human cells while showing selective activity against cancer cell lines. This suggests its potential as an anticancer agent or as a component in drug delivery systems. However, further investigations are required to fully understand its mechanism of action and long-term effects.

The development of 2-Amino-3-chloro-5-(trifluoromethoxy)benzyl bromide has been driven by advancements in synthetic methodology and computational modeling. Researchers have employed machine learning algorithms to predict its pharmacokinetic properties, enabling more efficient optimization of its chemical structure for therapeutic applications.

In conclusion, 2-Amino-3-chloro-5-(trifluoromethoxy)benzyl bromide represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structural features, combined with recent research findings, underscore its role as a valuable asset in advancing medicinal chemistry. As ongoing studies continue to uncover new insights into its biological activities and therapeutic applications, this compound is poised to make significant contributions to the field of personalized medicine.